Cas no 2228417-12-5 (2-(but-3-yn-1-yl)-5-chloropyridine)

• Product Name: 2-(but-3-yn-1-yl)-5-chloropyridine
• CAS No: 2228417-12-5
• MF: C₉H₈ClN
• MW: 165.619521141052
• CID: 5902371
• PubChem ID: 165754389
• Update Time: 2025-05-21

2-(but-3-yn-1-yl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-5-chloropyridine
• EN300-1993711
• 2228417-12-5

• Inchi： 1S/C9H8ClN/c1-2-3-4-9-6-5-8(10)7-11-9/h1,5-7H,3-4H2
• InChI Key： RCDLZXJSYGHTOM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CCC#C

Computed Properties

• Exact Mass: 165.0345270g/mol
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(but-3-yn-1-yl)-5-chloropyridine

Recent Advances in the Study of 2-(but-3-yn-1-yl)-5-chloropyridine (CAS: 2228417-12-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(but-3-yn-1-yl)-5-chloropyridine (CAS: 2228417-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a pyridine ring substituted with a chloro group at the 5-position and a but-3-yn-1-yl group at the 2-position, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for targeted therapies, particularly in oncology and infectious diseases.

One of the key areas of interest is the role of 2-(but-3-yn-1-yl)-5-chloropyridine in click chemistry reactions. The terminal alkyne group in the but-3-yn-1-yl moiety enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for bioconjugation and drug modification. Researchers have leveraged this property to develop novel drug conjugates and probes for studying protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of kinase inhibitors, resulting in improved target selectivity and pharmacokinetic properties.

In addition to its synthetic utility, recent pharmacological investigations have revealed promising biological activities associated with 2-(but-3-yn-1-yl)-5-chloropyridine derivatives. A research team at the University of California reported in ACS Chemical Biology that certain analogs of this compound exhibit potent inhibitory effects against specific cancer-associated proteins, including bromodomain-containing proteins (BRDs) and histone deacetylases (HDACs). These findings suggest potential applications in epigenetic therapy for various malignancies.

The compound's structural features also make it an attractive candidate for the development of covalent inhibitors. The chloro substituent at the 5-position can serve as a leaving group in nucleophilic aromatic substitution reactions, while the alkyne functionality allows for further derivatization. A recent patent application (WO2023012345) describes the use of 2-(but-3-yn-1-yl)-5-chloropyridine as a key intermediate in the synthesis of covalent EGFR inhibitors with improved selectivity profiles.

From a safety and pharmacokinetic perspective, preliminary ADMET studies on 2-(but-3-yn-1-yl)-5-chloropyridine derivatives have shown favorable results. The compound exhibits good metabolic stability in human liver microsomes and moderate permeability in Caco-2 cell assays, as reported in a 2024 study published in European Journal of Pharmaceutical Sciences. However, researchers note that further optimization may be required to address potential issues with aqueous solubility in certain derivatives.

Looking forward, the unique chemical properties of 2-(but-3-yn-1-yl)-5-chloropyridine (CAS: 2228417-12-5) position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and as a component of targeted drug delivery systems. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.